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Compound of Interest

3,5-Bis(trifluoromethyl)benzoyl
Compound Name:
chloride

Cat. No.: B1294584

CAS Number: 785-56-8

This technical guide provides an in-depth overview of 3,5-Bis(trifluoromethyl)benzoyl
chloride, a key reagent and intermediate in organic synthesis, particularly within the
pharmaceutical and agrochemical industries. This document is intended for researchers,
scientists, and professionals in drug development who require detailed technical information,
including physical and chemical properties, safety data, experimental protocols, and reaction
pathways.

Chemical and Physical Properties

3,5-Bis(trifluoromethyl)benzoyl chloride is a highly reactive acyl chloride characterized by
the presence of two trifluoromethyl groups on the benzene ring. These electron-withdrawing
groups significantly enhance the electrophilicity of the carbonyl carbon, making it a potent
acylating agent.
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Property Value Reference
CAS Number 785-56-8 [112][3114]
Molecular Formula CoH3CIFeO [11[2][5]
Molecular Weight 276.56 g/mol [11[2][5]
Colorless to light yellow clear
Appearance o [1]
liquid
- , 194.3 °C at 760 mmHg; 81 °C
Boiling Point [1][6]
at 24 mmHg
Density 1.526 - 1.54 g/cm?3 [1][6]
Refractive Index n20/D 1.43 - 1.435 (11161171
Flash Point 72.2 °C (161.6 °F) - closed cup  [6][7]
Purity > 97-98% (11131141

Safety and Hazard Information

Due to its high reactivity, 3,5-Bis(trifluoromethyl)benzoyl chloride is classified as a
hazardous substance. It is corrosive and reacts with water. Appropriate safety precautions must
be taken during handling and storage.

Hazard Statement GHS Classification Precautionary Statements
H290: May be corrosive to Corrosive to metals, Category
P234, P390, P406
metals 1
P260, P264, P280,
P301+P330+P331,
H314: Causes severe skin Skin corrosion/irritation, P303+P361+P353,
burns and eye damage Category 1C P304+P340,
P305+P351+P338, P310,
P363, P405
H318: Causes serious eye Serious eye damage, Category  P280,
damage 1 P305+P351+P338+P310
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GHS Pictogram:
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Experimental Protocols
Synthesis of 3,5-Bis(trifluoromethyl)benzoyl Chloride

A common method for the synthesis of 3,5-Bis(trifluoromethyl)benzoyl chloride involves the
reaction of 3,5-bis(trifluoromethyl)benzoic acid with a chlorinating agent, such as thionyl
chloride or oxalyl chloride. A patented method describes the conversion from 3,5-
bis(trifluoromethyl)benzoyl fluoride using silicon tetrachloride in the presence of a Lewis acid
catalyst.

Protocol: Conversion from 3,5-Bis(trifluoromethyl)benzoyl Fluoride

o Reagents: 3,5-bis(trifluoromethyl)benzoyl fluoride (1040g), aluminum chloride (249), silicon
tetrachloride (224g), triphenylphosphine (5g), X zeolite 133 (30g).

e Procedure:

o Charge a reactor with 10409 of 3,5-bis(trifluoromethyl)benzoyl fluoride and 24g of
aluminum chloride.

o Heat the mixture to 40°C with stirring.

o Over a period of 3 hours, add 2249 of silicon tetrachloride dropwise, maintaining the
temperature below 45°C.

o Continue stirring for 2 hours until gas evolution ceases.

o Add 30g of X zeolite 133 and filter the mixture.

o To the filtrate, add 5g of triphenylphosphine.

o Distill the mixture under vacuum (12 mbar) in a 70 cm column.

o Collect the product, 3,5-bis(trifluoromethyl)benzoyl chloride, at a boiling point of 68°C
(bath temperature: 80°C).
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 Yield: 6239 (83.6% of theoretical).[2]

General Protocol for N-Acylation (Amide Synthesis)

3,5-Bis(trifluoromethyl)benzoyl chloride is an excellent reagent for the acylation of primary
and secondary amines to form the corresponding amides. The Schotten-Baumann reaction
conditions are often employed.

o Reagents: A primary or secondary amine, 3,5-bis(trifluoromethyl)benzoyl chloride, a base
(e.g., pyridine, triethylamine, or aqueous sodium hydroxide), and a suitable solvent (e.g.,
dichloromethane, diethyl ether, or a biphasic system).

e Procedure:

Dissolve the amine in the chosen solvent in a reaction vessel.

[e]

o If using an organic base, add it to the amine solution.

o Cool the mixture in an ice bath.

o Slowly add 3,5-bis(trifluoromethyl)benzoyl chloride to the stirred solution.

o Allow the reaction to proceed at low temperature and then warm to room temperature.
o Monitor the reaction progress using thin-layer chromatography (TLC).

o Upon completion, perform an aqueous workup to remove the base and any unreacted
starting materials.

o Extract the product with an organic solvent, dry the organic layer, and concentrate under
reduced pressure.

o

Purify the resulting amide by recrystallization or column chromatography.

Applications in Research and Development

The unique electronic properties imparted by the two trifluoromethyl groups make 3,5-
bis(trifluoromethyl)benzoyl chloride a valuable building block in several areas:

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://patents.google.com/patent/CN1216028C/en
https://www.benchchem.com/product/b1294584?utm_src=pdf-body
https://www.benchchem.com/product/b1294584?utm_src=pdf-body
https://www.benchchem.com/product/b1294584?utm_src=pdf-body
https://www.benchchem.com/product/b1294584?utm_src=pdf-body
https://www.benchchem.com/product/b1294584?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Pharmaceutical Synthesis: It is used as an intermediate in the synthesis of
pharmacologically active compounds, including substance P (neurokinin-1) receptor
antagonists.[8] The trifluoromethyl groups can enhance the lipophilicity and metabolic
stability of drug candidates.

e Agrochemicals: This compound serves as a key intermediate in the production of various
fluorinated agrochemicals.[1]

e Specialty Polymers: It is utilized in the manufacturing of specialty polymers with enhanced
thermal stability and chemical resistance.[1]

o Organic Synthesis: As a versatile building block, it facilitates the creation of complex
molecular architectures and novel compounds with desirable characteristics.[1]

Visualizations
Synthesis Pathway

Caption: Synthesis of 3,5-Bis(trifluoromethyl)benzoyl chloride.

General Acylation Workflow
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Caption: General workflow for acylation reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to 3,5-
Bis(trifluoromethyl)benzoyl Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294584#3-5-bis-trifluoromethyl-benzoyl-chloride-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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